Cas no 1261478-47-0 (5,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid)

• Product Name: 5,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid
• CAS No: 1261478-47-0
• MF: C₁₃H₆Cl₄O₂
• MW: 335.997539997101
• CID: 4790019
• Update Time: 2025-06-08

5,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid

• Inchi： 1S/C13H6Cl4O2/c14-8-2-6(1-7(3-8)13(18)19)9-4-11(16)12(17)5-10(9)15/h1-5H,(H,18,19)
• InChI Key： JAPLAPCLAGDIGT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C=C(C(=O)O)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 5.8
• Topological Polar Surface Area: 37.3

Additional information on 5,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid

5,2',4',5'-Tetrachlorobiphenyl-3-carboxylic Acid (CAS No. 1261478-47-0): An In-Depth Overview

5,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid (CAS No. 1261478-47-0) is a complex organic compound that has garnered significant attention in the fields of chemistry and environmental science due to its unique structure and potential applications. This compound belongs to the class of polychlorinated biphenyls (PCBs), which are known for their stability and resistance to degradation. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of 5,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid is C₁₃H₆Cl₄O₂. The compound features a biphenyl core with four chlorine atoms substituted at specific positions (2', 4', 5', and 5) and a carboxylic acid group attached to the 3-position of one of the benzene rings. This unique arrangement imparts several notable properties to the molecule:

• Stability: The presence of multiple chlorine atoms enhances the compound's thermal and chemical stability, making it resistant to degradation under various environmental conditions.
• Solubility: Despite its high degree of chlorination, the carboxylic acid group increases its solubility in polar solvents, which is crucial for various applications in chemical synthesis and analytical methods.
• Toxicity: While PCBs are generally associated with environmental concerns due to their persistence and potential toxicity, recent studies have focused on understanding the specific toxicological profiles of individual congeners like 5,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid.

Synthesis Methods

The synthesis of 5,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid involves a series of well-defined chemical reactions. One common approach is the arylation of a chlorinated benzene derivative followed by carboxylation. The detailed synthetic route can be summarized as follows:

1. Arylation: A chlorinated benzene derivative is reacted with another chlorinated benzene derivative in the presence of a suitable catalyst (e.g., copper or palladium) to form the biphenyl core with the desired chlorine substitutions.
2. Carboxylation: The resulting biphenyl compound is then subjected to carboxylation using carbon dioxide (CO₂) under high pressure and temperature conditions. This step introduces the carboxylic acid group at the 3-position of one of the benzene rings.
3. Purification: The final product is purified using techniques such as column chromatography or recrystallization to ensure high purity for further applications.

Analytical Methods

The accurate detection and quantification of 5,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid are essential for both research and environmental monitoring purposes. Several analytical techniques have been developed to achieve this goal:

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a powerful tool for identifying and quantifying trace levels of this compound in complex matrices. The method combines high-resolution liquid chromatography with mass spectrometry for precise detection and quantification.
• Gas Chromatography-Mass Spectrometry (GC-MS):